H-Leu-onp hcl

• IUPAC Name: (4-nitrophenyl) (2S)-2-amino-4-methylpentanoate;hydrochloride
• InChI: InChI=1S/C12H16N2O4.ClH/c1-8(2)7-11(13)12(15)18-10-5-3-9(4-6-10)14(16)17;/h3-6,8,11H,7,13H2,1-2H3;1H/t11-;/m0./s1
• InChI Key: BDEQRBFWMDWYJV-MERQFXBCSA-N
• Canonical SMILES: CC(C)CC(C(=O)OC1=CC=C(C=C1)[N+](=O)[O-])N.Cl
• Isomeric SMILES: CC(C)C[C@@H](C(=O)OC1=CC=C(C=C1)[N+](=O)[O-])N.Cl
• Molecular Formula: C12H17ClN2O4
• Molecular Weight: 288.73 g/mol

Description

H-Leu-onp hcl, also known as N-(2,4-dinitrophenyl)-L-leucinamide hydrochloride, is a synthetic peptide substrate used in biochemical and physiological research. It is commonly used in enzyme assays to measure the activity of proteases, particularly cysteine proteases. This compound is a colorless to yellow crystalline powder that is soluble in water and methanol.

Scientific Research Applications

Advanced Material Synthesis and Characterization

Research in materials science often involves the synthesis and characterization of novel compounds, including peptides and their derivatives like "H-Leu-onp hcl." These compounds can be used in the development of new materials with potential applications in drug delivery, tissue engineering, and as components of biomedical devices. Techniques such as hydrophobic H-bond pairing have been developed to improve membrane permeability, showing promise for enhancing drug delivery mechanisms (Nazir, Shahzadi, Jalil, & Bernkop‐Schnürch, 2019)[(https://consensus.app/papers/hydrophobic-hbond-pairing-approach-improve-membrane-nazir/b147244947f1517e8e359ea6f827515c/?utm_source=chatgpt)].

Biochemical Applications

In biochemistry, understanding the interaction of specific compounds with biological systems is crucial. For instance, the study of leucine (Leu) and its protective effects on bovine intestinal epithelial cells against oxidative damage illustrates the potential therapeutic applications of amino acids and their derivatives in mitigating cellular stress and apoptosis (Mao, Zhang, Ji, Yun, Wei, Cui, & Wang, 2022)[(https://consensus.app/papers/leucine-protects-bovine-intestinal-epithelial-cells-mao/bf84ff621db55db48cb81c5af8ed2d86/?utm_source=chatgpt)].

Analytical Techniques in Research

Analytical chemistry plays a pivotal role in the characterization and analysis of chemical compounds. Techniques such as liquid electrode plasma-atomic emission spectrometry (LEP-AES) are employed in protein sensing studies, demonstrating the versatility of analytical methods in detecting and quantifying biological molecules, which could include compounds like "this compound" in various research applications (Tung, Chikae, Ukita, Viet, & Takamura, 2012)[(https://consensus.app/papers/sensing-technique-silver-nanoparticles-labels-tung/6e90430a770e5a07afa93f3a323b6149/?utm_source=chatgpt)].

Biochemical Analysis

Cellular Effects

Like many biochemical compounds, it may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It’s possible that it exerts its effects at the molecular level, including potential binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Like many biochemical compounds, it may have certain stability, degradation, and long-term effects on cellular function observed in in vitro or in vivo studies .

Dosage Effects in Animal Models

Like many biochemical compounds, it may have threshold effects, as well as potential toxic or adverse effects at high doses .

Metabolic Pathways

Like many biochemical compounds, it may interact with various enzymes or cofactors, and could potentially affect metabolic flux or metabolite levels .

Transport and Distribution

Like many biochemical compounds, it may interact with various transporters or binding proteins, and could potentially affect its localization or accumulation .

Subcellular Localization

Like many biochemical compounds, it may have targeting signals or post-translational modifications that direct it to specific compartments or organelles .